molecular formula C11H10N2O3 B065394 3-Ethoxy-4-(pyridin-4-ylamino)cyclobut-3-ene-1,2-dione CAS No. 159596-50-6

3-Ethoxy-4-(pyridin-4-ylamino)cyclobut-3-ene-1,2-dione

Cat. No.: B065394
CAS No.: 159596-50-6
M. Wt: 218.21 g/mol
InChI Key: JFQJLNCJGOMBDM-UHFFFAOYSA-N
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Description

3-Ethoxy-4-(pyridin-4-ylamino)cyclobut-3-ene-1,2-dione, also known as this compound, is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

159596-50-6

Molecular Formula

C11H10N2O3

Molecular Weight

218.21 g/mol

IUPAC Name

3-ethoxy-4-(pyridin-4-ylamino)cyclobut-3-ene-1,2-dione

InChI

InChI=1S/C11H10N2O3/c1-2-16-11-8(9(14)10(11)15)13-7-3-5-12-6-4-7/h3-6H,2H2,1H3,(H,12,13)

InChI Key

JFQJLNCJGOMBDM-UHFFFAOYSA-N

SMILES

CCOC1=C(C(=O)C1=O)NC2=CC=NC=C2

Canonical SMILES

CCOC1=C(C(=O)C1=O)NC2=CC=NC=C2

Synonyms

3-Cyclobutene-1,2-dione,3-ethoxy-4-(4-pyridinylamino)-(9CI)

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 3,4-diethoxy-3-cyclobutene-1,2-dione (5.00 g, 29.4 mmol) in absolute ethanol (100 mL) was added a suspension of 4-aminopyridine (2.77 g, 29.4 mmol) in ethanol (50 mL). The reaction mixture was refluxed for 4 hours then concentrated to give crude product. Chromatography (EtOAc) afforded 0.632 g (10%) of a white solid: mp 120°-125° C.
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5 g
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50 mL
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10%

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